Cas no 2680852-76-8 (tert-butyl N-(2,4-dibromo-3-methoxyphenyl)methylcarbamate)

• Product Name: tert-butyl N-(2,4-dibromo-3-methoxyphenyl)methylcarbamate
• CAS No: 2680852-76-8
• MF: C₁₃H₁₇Br₂NO₃
• MW: 395.086982488632
• CID: 5625062
• PubChem ID: 165921959
• Update Time: 2025-10-30

tert-butyl N-(2,4-dibromo-3-methoxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302942
• 2680852-76-8
• tert-butyl N-[(2,4-dibromo-3-methoxyphenyl)methyl]carbamate
• tert-butyl N-(2,4-dibromo-3-methoxyphenyl)methylcarbamate

• Inchi： 1S/C13H17Br2NO3/c1-13(2,3)19-12(17)16-7-8-5-6-9(14)11(18-4)10(8)15/h5-6H,7H2,1-4H3,(H,16,17)
• InChI Key： PUFNTDHBGBCIOZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CNC(=O)OC(C)(C)C)Br)OC

Computed Properties

• Exact Mass: 394.95547g/mol
• Monoisotopic Mass: 392.95752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-(2,4-dibromo-3-methoxyphenyl)methylcarbamate

Professional Introduction to Tert-butyl N-(2,4-dibromo-3-methoxyphenyl)methylcarbamate (CAS No. 2680852-76-8)

Tert-butyl N-(2,4-dibromo-3-methoxyphenyl)methylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2680852-76-8, is a derivative of carbamate and features a unique structural motif that makes it particularly valuable for various synthetic applications. The presence of both bromo and methoxy substituents on the aromatic ring, combined with the tert-butyl group, endows this molecule with distinct chemical properties that are highly relevant to modern drug discovery and molecular design.

The structural framework of Tert-butyl N-(2,4-dibromo-3-methoxyphenyl)methylcarbamate consists of a phenyl ring substituted at the 2-position with a bromine atom, at the 4-position with another bromine atom, and at the 3-position with a methoxy group. The carbamate functional group is attached to a tert-butylmethyl moiety, which enhances the compound's stability and reactivity in various chemical transformations. This particular arrangement of substituents makes the compound an attractive intermediate in the synthesis of more complex molecules, particularly those intended for pharmacological investigation.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential biological activities. Carbamates are known for their versatility as pharmacophores, often exhibiting properties such as insecticidal, herbicidal, and pharmaceutical effects. The specific substitution pattern in Tert-butyl N-(2,4-dibromo-3-methoxyphenyl)methylcarbamate suggests that it may possess unique interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential utility in the development of new therapeutic agents. The bromine atoms at the 2- and 4-positions provide sites for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex organic molecules. Additionally, the methoxy group can be oxidized to an aldehyde or ketone, or undergo other transformations that could lead to novel derivatives with enhanced biological activity.

The tert-butyl group attached to the carbamate moiety not only increases the compound's lipophilicity but also stabilizes it against hydrolysis under certain conditions. This stability is crucial for both synthetic applications and potential biological use, as it ensures that the compound remains intact during processing and storage. Furthermore, the presence of multiple halogen atoms can make this compound a valuable building block for libraries of diverse molecules designed for high-throughput screening.

Recent studies have highlighted the importance of structurally diverse carbamate compounds in drug discovery. For instance, derivatives of carbamates have been investigated for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeted therapies. The specific scaffold of Tert-butyl N-(2,4-dibromo-3-methoxyphenyl)methylcarbamate aligns well with these efforts, as its aromatic ring can be modified to interact with various biological targets through hydrogen bonding or hydrophobic interactions.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors. The introduction of bromine atoms can be achieved through electrophilic aromatic substitution reactions using appropriate brominating agents. The methoxy group can be installed via nucleophilic aromatic substitution or direct methylation techniques. Finally, the carbamate functionality is introduced through condensation reactions between an appropriate carboxylic acid derivative and an amine.

In conclusion, Tert-butyl N-(2,4-dibromo-3-methoxyphenyl)methylcarbamate (CAS No. 2680852-76-8) represents a fascinating example of how structural complexity can be leveraged to develop novel compounds with potential applications in pharmaceuticals and beyond. Its unique combination of substituents makes it a versatile intermediate for further synthetic manipulation, while its stability and reactivity offer opportunities for exploring new biological activities. As research in medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of next-generation therapeutics.